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For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium tetrachloroaluminate (NaAlCl₄) is an inorganic compound that serves as a crucial

component in various chemical applications, ranging from high-temperature battery electrolytes

to catalysis in organic synthesis. Its unique properties, including its Lewis acidity and behavior

in molten salt systems, make it a subject of significant interest in both academic research and

industrial processes. This technical guide provides a comprehensive overview of the core

physicochemical properties of sodium tetrachloroaluminate, complete with detailed

experimental protocols and visual representations of its structural and synthetic aspects.

Physicochemical Properties
The fundamental physicochemical properties of sodium tetrachloroaluminate are summarized

in the table below. These properties are critical for understanding its behavior in different

environments and for its application in various experimental and industrial settings.
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Property Value Reference(s)

Chemical Formula NaAlCl₄ [1][2]

Molecular Weight 191.78 g/mol [2][3]

Appearance

White to light-yellow or grayish

crystalline solid or powder. The

yellowish color can be due to

trace iron chloride impurities.

[4][5]

Melting Point 157 °C (430 K) [1]

Boiling Point

Decomposes before boiling at

atmospheric pressure.

Aluminum chloride (AlCl₃), one

of its constituents, sublimes at

approximately 180 °C.

[6]

Density 2.01 - 2.02 g/cm³ at 25 °C [2][7]

Solubility

Water: Reacts vigorously and

exothermically (hydrolyzes).

Organic Solvents: Soluble in

some polar organic solvents.

[2][4][8]

Crystal Structure Orthorhombic

Reactivity and Stability
Sodium tetrachloroaluminate is a hygroscopic compound, readily absorbing moisture from the

atmosphere. Its most notable reaction is its vigorous hydrolysis in the presence of water.

Reaction with Water
Upon contact with water, sodium tetrachloroaluminate hydrolyzes to form aluminum hydroxide

(Al(OH)₃), sodium chloride (NaCl), and hydrochloric acid (HCl). This reaction is highly

exothermic and can be represented by the following balanced equation[8]:

NaAlCl₄(s) + 3H₂O(l) → Al(OH)₃(s) + NaCl(aq) + 3HCl(aq)[8]
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Due to this reactivity, handling of anhydrous sodium tetrachloroaluminate requires a dry, inert

atmosphere.

Thermal Stability
Anhydrous sodium tetrachloroaluminate exhibits good thermal stability but will decompose at

elevated temperatures. While a definitive boiling point is not cited due to decomposition, it is

known to be stable in the molten state above its melting point of 157 °C, which is a critical

property for its use in molten salt batteries[9]. The vapor pressure of aluminum chloride, one of

its potential decomposition products, becomes significant above 180°C[6]. The exact

decomposition products and temperature can vary based on the atmosphere (inert vs.

oxidative)[10].

Crystal Structure
Sodium tetrachloroaluminate crystallizes in an orthorhombic system with the space group

P2₁2₁2₁. The structure consists of sodium cations (Na⁺) and tetrahedral tetrachloroaluminate

anions ([AlCl₄]⁻).

Below is a DOT language script to generate a simplified 2D representation of the ionic packing

in the NaAlCl₄ crystal structure, emphasizing the tetrahedral coordination of the aluminum ion.

Simplified 2D Representation of NaAlCl4 Ionic Structure

[AlCl4]- Tetrahedron

Al³⁺

Cl⁻Cl⁻ Cl⁻Cl⁻

Na⁺ Na⁺Na⁺Na1

Click to download full resolution via product page
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Simplified 2D representation of the NaAlCl₄ ionic structure.

Experimental Protocols
Synthesis of Sodium Tetrachloroaluminate
The most common laboratory and industrial synthesis of sodium tetrachloroaluminate involves

the direct reaction of sodium chloride (NaCl) and aluminum chloride (AlCl₃)[1].

Materials and Equipment:

Anhydrous sodium chloride (NaCl), finely ground and dried.

Anhydrous aluminum chloride (AlCl₃), freshly sublimed for high purity.

A three-necked round-bottom flask or a similar reaction vessel.

A heating mantle or oil bath.

A condenser.

An inert gas supply (e.g., nitrogen or argon) with a bubbler.

Schlenk line or glove box for handling anhydrous materials.

Procedure:

Preparation: The entire apparatus must be thoroughly dried in an oven and assembled while

hot under a flow of inert gas to exclude moisture.

Charging the Reactor: In a glove box or under a positive pressure of inert gas, stoichiometric

amounts of finely ground, anhydrous NaCl and freshly sublimed AlCl₃ are transferred to the

reaction vessel.

Reaction: The mixture is heated with continuous stirring. The reaction can initiate in the solid

state at temperatures above 80 °C[6]. To ensure a complete reaction and the formation of a

homogeneous molten product, the temperature is typically raised to between 160 °C and 200

°C[9][11].
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Completion and Cooling: The reaction is considered complete when a clear, colorless to pale

yellow melt is formed. The molten product is then cooled under an inert atmosphere. The

resulting solid is sodium tetrachloroaluminate.

Below is a DOT language script outlining the workflow for the synthesis of sodium

tetrachloroaluminate.

Preparation Reaction Product Handling

Dry Glassware Assemble Apparatus under Inert Gas Charge Stoichiometric
Anhydrous NaCl and AlCl3

Heat to 160-200°C
with Stirring

Formation of
Homogeneous Melt

Cool under
Inert Atmosphere Solid NaAlCl4

Click to download full resolution via product page

Workflow for the synthesis of sodium tetrachloroaluminate.

Applications
Sodium tetrachloroaluminate is a versatile compound with several key applications:

Electrolyte: It is a primary component of the molten salt electrolyte in sodium-metal halide

batteries, such as the ZEBRA battery[11].

Catalyst: As a Lewis acid, it is used as a catalyst in Friedel-Crafts reactions and other

organic transformations[2].

Chemical Synthesis: It serves as a reagent in various chemical syntheses, including the

production of specialty chemicals and dyes[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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